Cas no 119720-60-4 (rac threo-3-Aminononan-2-ol)

rac threo-3-Aminononan-2-ol structure
rac threo-3-Aminononan-2-ol structure
Product Name:rac threo-3-Aminononan-2-ol
CAS No:119720-60-4
MF:C9H21NO
MW:159.269142866135
CID:895600
PubChem ID:13309848
Update Time:2025-04-19

rac threo-3-Aminononan-2-ol Chemical and Physical Properties

Names and Identifiers

    • rac threo-3-Aminononan-2-ol
    • (2R,3R)-3-aminononan-2-ol
    • RAC THREO-3-AMINONONAN-2-OL,BROWN OIL
    • (R*,R*)-(±)-3-AMino-2-nonanol
    • (2R,3R)-rel-3-AMino-2-nonanol
    • 2-Nonanol, 3-amino-, (2R,3R)-rel-
    • DTXSID30536261
    • J-004187
    • 119720-60-4
    • Rel-(2R,3R)-3-aminononan-2-ol
    • Inchi: 1S/C9H21NO/c1-3-4-5-6-7-9(10)8(2)11/h8-9,11H,3-7,10H2,1-2H3/t8-,9-/m1/s1
    • InChI Key: SKURPTBUALFOED-RKDXNWHRSA-N
    • SMILES: O[C@H](C)[C@@H](CCCCCC)N

Computed Properties

  • Exact Mass: 159.16200
  • Monoisotopic Mass: 159.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 85.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25000
  • LogP: 2.36520

rac threo-3-Aminononan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A618525-100mg
rac threo-3-Aminononan-2-ol
119720-60-4
100mg
$ 236.00 2023-04-19
TRC
A618525-1g
rac threo-3-Aminononan-2-ol
119720-60-4
1g
$ 1860.00 2023-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-208280-100mg
rac threo-3-Aminononan-2-ol,
119720-60-4
100mg
¥3234.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-208280-100 mg
rac threo-3-Aminononan-2-ol,
119720-60-4
100MG
¥3,234.00 2023-07-10
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